4-(2-Chloroethoxy)-3-methoxybenzaldehyde
Overview
Description
4-(2-Chloroethoxy)-3-methoxybenzaldehyde is a synthetic organic compound with the molecular formula C9H9ClO2 . It has a molecular weight of 184.62 . This compound is typically stored at room temperature in an inert atmosphere .
Molecular Structure Analysis
The InChI code for 4-(2-Chloroethoxy)-3-methoxybenzaldehyde is 1S/C9H9ClO2/c10-5-6-12-9-3-1-8(7-11)2-4-9/h1-4,7H,5-6H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
4-(2-Chloroethoxy)-3-methoxybenzaldehyde has a melting point of 25-30°C and a boiling point of 138-142°C at a pressure of 2 Torr . It has a density of 1.2246 g/cm3 at 25°C .Scientific Research Applications
Synthesis Applications
- Multigram-Scale Synthesis: 4-(2-Chloroethoxy)-3-methoxybenzaldehyde has been utilized in efficient multigram two-step syntheses, yielding over 70% starting from 4-hydroxybenzaldehyde. This synthesis is vital in carbohydrate chemistry for creating glycosides with universal 4-(ω-chloroalkoxy)phenyl aglycons (Zinin et al., 2017).
Chemical Analysis and Spectroscopy
- Gas Chromatographic Separation: The compound has been synthesized for examining its purity and structure through quartz capillary gas chromatography and mass spectrometry (Hyötyläinen & Knuutinen, 1993).
- Crystal Structure Analysis: Its derivatives, such as methoxybenzaldehyde oxime, have been analyzed for their crystal structures, showcasing diverse hydrogen-bonding patterns and conformations (Gomes et al., 2018).
Molecular Interactions and Docking Studies
- Molecular Docking Investigations: Studies have focused on the structural and electronic properties of 4-methoxybenzaldehyde (a related compound), exploring its interactions in crystals and its potential nonlinear optic properties (Ghalla et al., 2018).
- Charge Transfer Effects: Investigations into the charge transfer effects in related compounds like 4-hydroxy-3-methoxybenzaldehyde have revealed insights into their spectral characteristics in different solvents (Rajendiran & Balasubramanian, 2008).
Synthesis of Derivatives and Related Compounds
- Synthesis of Chalcone Derivatives: This compound has been used in the synthesis of various chalcone derivatives, displaying potential antioxidant activities (Rijal et al., 2022).
- Alkylation and Derivative Formation: It has been subjected to reactions like alkylation, leading to the creation of new aromatic aldehydes (Khachatryan et al., 2015).
Safety and Hazards
properties
IUPAC Name |
4-(2-chloroethoxy)-3-methoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO3/c1-13-10-6-8(7-12)2-3-9(10)14-5-4-11/h2-3,6-7H,4-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCBNVCCDXRZXOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=O)OCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60444729 | |
Record name | 4-(2-CHLOROETHOXY)-3-METHOXYBENZALDEHYDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60444729 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
204915-71-9 | |
Record name | 4-(2-CHLOROETHOXY)-3-METHOXYBENZALDEHYDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60444729 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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